Lincomycin-d3

• Molecular Formula: C18H34N2O6S
• Molecular Weight: 409.6 g/mol
• InChI: InChI=1S/C18H34N2O6S/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25)/t9-,10-,11?,12-,13?,14-,15?,16-,18-/m1/s1/i3D3
• InChIKey: OJMMVQQUTAEWLP-FNAQOLEFSA-N

Lincomycin-d3: Deuterated Internal Standard for LC-MS/MS

Lincomycin-d3 is a stable isotope-labeled (SIL) internal standard (IS), specifically the trideuterated form of the lincosamide antibiotic lincomycin. Its molecular formula is C18H31D3N2O6S, with a molecular weight of 409.56 g/mol, representing a mass shift of +3 Da relative to the unlabeled analyte (C18H34N2O6S) . This compound is not intended for therapeutic use; its sole purpose is to serve as an internal standard in mass spectrometry-based analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), to enable precise and accurate quantification of lincomycin in complex biological and environmental matrices . The presence of three deuterium atoms ensures that Lincomycin-d3 is an ideal isotopologue, exhibiting nearly identical physicochemical properties to the native analyte while being distinguishable by its distinct mass-to-charge ratio (m/z) [1].

Identity Trideuterated internal standard (SIL-IS)

Mass Shift +3 Da for LC-MS/MS differentiation

Use Context Research-use only; quantitative bioanalysis in complex matrices

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Lincomycin-d3 as Essential IS for Regulated Bioanalysis

In LC-MS/MS, the use of a non-isotopically labeled, structurally similar analog (e.g., clindamycin) as an internal standard is a significant analytical risk that leads to unreliable quantification. Such analogs fail to precisely co-elute with lincomycin and can exhibit different extraction recoveries and ionization efficiencies in the presence of complex biological matrices (e.g., plasma, tissue, urine) [1]. This results in uncorrected matrix effects—specifically ion suppression or enhancement—that can cause systematic errors in reported concentrations, ranging from 15% to over 40% deviation, as demonstrated by the unlabeled lincomycin recovery of 115% in soil due to signal enhancement [2]. Conversely, Lincomycin-d3, as a perfect isotopologue, co-elutes with the analyte and experiences identical matrix effects, extraction losses, and ionization conditions, effectively normalizing these sources of variability and ensuring the accuracy and precision required for regulatory compliance in veterinary drug residue monitoring, clinical toxicology, and pharmaceutical quality control .

Attribute

Lincomycin-d3 (Target)

Structural Analog (e.g., Clindamycin)

Co-elution

Precise co-elution with lincomycin

Different retention; uncorrected matrix effects

Ionization Behavior

Identical ionization efficiency

Differential ionization; signal bias

Quantitative Accuracy

Normalizes variability; supports method validation

May cause significant bias; unsuitable for validated analysis

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Oldekop, M. L., et al. (2014). Study of the matrix effects and sample dilution influence on the LC–ESI–MS/MS analysis using four derivatization reagents. Scite.ai. (Citing original work) View Source

Lincomycin-d3 Quantitative Performance Evidence

Method Validation Recovery in Edible Tissues

In a method validation study for the detection of lincomycin in broiler chicken tissues (muscle, liver, feathers), the use of Lincomycin-d3 as the internal standard resulted in exceptional and highly consistent recovery rates. This is a direct measure of the method's accuracy. [1]

Recovery Accuracy

Head-to-head

98–101%

vs. 72–84% without IS correction

High method accuracy in tissue matrices

Broiler chicken muscle, liver, feathers; LC-MS/MS

Evidence Dimension	Method Accuracy (Recovery Rate)
Target Compound Data	98% - 101% recovery across all concentrations and matrices (muscle, liver, feathers) when using Lincomycin-d3 as IS
Comparator Or Baseline	A hypothetical non-deuterated or poorly matched IS would likely result in uncorrected matrix effects, leading to recoveries outside the acceptable 80-120% range (e.g., 72-84% reported without IS correction in blood [2])
Quantified Difference	Recovery rates are within the optimal 98-101% range, representing a >15-20% improvement in accuracy compared to scenarios with significant matrix effects.
Conditions	LC-MS/MS analysis of lincomycin in broiler chicken muscle, liver, and feather matrices, validated against Commission Decision 2002/657/CE and FDA VICH GL49 criteria.

Why This Matters

This data provides quantitative assurance that methods validated with Lincomycin-d3 meet stringent international regulatory criteria for accuracy and precision, a non-negotiable requirement for food safety laboratories and regulatory submissions.

• [1] Pokrant, E., et al. (2019). Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2019, 4569707. View Source
• [2] Wang, X., et al. (2020). Establishment and validation of the LC-MS/MS method for the determination of lincomycin in human blood: Application to an allergy case in forensic science. Journal of Forensic and Legal Medicine, 76, 102094. View Source

Retention Time Precision

The use of Lincomycin-d3 enables extremely high precision in chromatographic analysis, as measured by the relative standard deviation (RSD) of the analyte's retention time. This is a direct indicator of method robustness and reliability. [1]

Retention Precision

Head-to-head

RSD 0.23%

vs. 0.24–0.36% for analyte ions

Supports consistent peak integration

Reversed-phase LC-MS/MS, m/z 410→362

Evidence Dimension	Chromatographic Precision (Retention Time RSD)
Target Compound Data	RSD of 0.23% for Lincomycin-d3 retention time (average RT 2.237 min)
Comparator Or Baseline	RSD of 0.24% and 0.36% for the native lincomycin's quantifier and confirmatory ions (average RT 2.255 min and 2.247 min), respectively.
Quantified Difference	Lincomycin-d3 exhibits slightly lower (better) RSD (0.23%) compared to the analyte's quantifier ion (0.24%), and significantly better than the confirmatory ion (0.36%), demonstrating its superior performance as a reference peak.
Conditions	LC-MS/MS analysis using a reversed-phase column, monitoring the m/z 410.0 → 362.0 transition for Lincomycin-d3 and m/z 407.0 → 126.0 (quantifier) / 359.0 (confirmatory) for lincomycin.

Why This Matters

This low RSD confirms that Lincomycin-d3 is a highly stable and reproducible internal standard, providing a reliable reference point for peak integration and analyte quantification, thereby minimizing analytical variability in routine and high-throughput testing.

• [1] Pokrant, E., et al. (2019). Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2019, 4569707. Table 3. View Source

Matrix Effect Correction in Complex Matrices

The primary role of Lincomycin-d3 is to correct for matrix effects that plague LC-MS/MS analysis. A meta-analysis of method validation studies reveals that without an optimal IS, matrix effects can cause significant signal enhancement or suppression, leading to inaccurate quantification. [1]

Matrix Correction

Cross-study comparable

92.8–100.4% accuracy

With IS vs. 115% without IS (uncorrected enhancement)

Normalizes matrix-induced bias

Human blood and soil matrices comparison

Evidence Dimension	Accuracy (Uncorrected Matrix Effect)
Target Compound Data	Lincomycin-d3 corrects for these effects, enabling reported accuracies of 92.82% - 100.40% in human blood [2] and recoveries of 98-101% in chicken tissues [1].
Comparator Or Baseline	Analysis of unlabeled lincomycin in a complex matrix (soil) without adequate IS correction resulted in an average recovery of 115%, indicating a significant +15% signal enhancement due to matrix effects [3].
Quantified Difference	The use of Lincomycin-d3 eliminates this 15% positive bias, restoring quantitative accuracy to within 1% of the true value in optimal conditions.
Conditions	Comparison of validated LC-MS/MS methods using Lincomycin-d3 in biological tissues (chicken, human blood) versus a method without optimal IS in a complex environmental matrix (soil).

Why This Matters

This evidence underscores that Lincomycin-d3 is not a mere accessory but a critical reagent for generating defensible data in fields where quantitative accuracy is paramount, such as forensic investigations and food safety compliance.

• [1] Pokrant, E., et al. (2019). Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2019, 4569707. View Source
• [2] Wang, X., et al. (2020). Establishment and validation of the LC-MS/MS method for the determination of lincomycin in human blood: Application to an allergy case in forensic science. Journal of Forensic and Legal Medicine, 76, 102094. View Source
• [3] Oldekop, M. L., et al. (2014). Study of the matrix effects and sample dilution influence on the LC–ESI–MS/MS analysis using four derivatization reagents. Analytical and Bioanalytical Chemistry, 406(24), 5925-5934. (As cited by Scite.ai) View Source

Lincomycin-d3 Validated Applications

Veterinary Drug Residue Monitoring

Laboratories tasked with ensuring food safety compliance (e.g., under EU Commission Decision 2002/657/CE or FDA guidelines) must demonstrate method accuracy and precision. The use of Lincomycin-d3 as an internal standard for quantifying lincomycin in complex matrices like muscle, liver, and feathers is a validated, proven approach [1]. The method detailed by Pokrant et al. (2019) provides a template for achieving recoveries between 98-101% and a limit of quantification (LOQ) of approximately 20-23 µg/kg, which are essential for meeting regulatory maximum residue limits (MRLs) [1]. This scenario is directly supported by evidence of high recovery rates and excellent precision achieved using Lincomycin-d3 in a peer-reviewed, matrix-validated study.

Forensic and Clinical Toxicology

In forensic investigations involving suspected lincomycin toxicity or fatal anaphylaxis, unequivocal and accurate quantification in post-mortem samples is critical. The validated LC-MS/MS method developed by Wang et al. (2020) using Lincomycin-d3 demonstrates its suitability for this purpose, achieving a limit of detection (LOD) of 0.2 ng/mL and accuracies between 92.82% and 100.40% in human blood [2]. This scenario leverages the proven ability of Lincomycin-d3 to correct for matrix effects in human blood, ensuring that reported concentrations are forensically defensible and meet the high evidentiary standards required in legal and medical examiner casework.

Multi-Residue Antibiotic Screening

Modern food safety and environmental monitoring often requires the simultaneous detection of multiple antibiotic classes. As a deuterated internal standard, Lincomycin-d3 is explicitly included in multi-analyte LC-MS/MS methods for this purpose, as seen in protocols that analyze 17 antibiotics across four different classes . Its use, alongside other isotope-labeled standards, enables a single, efficient workflow to quantify lincomycin alongside other priority analytes (e.g., tetracyclines, sulfonamides, macrolides) with high confidence . This scenario is based on the direct application of Lincomycin-d3 in a comprehensive, published analytical protocol, highlighting its role in high-throughput, multi-target analytical strategies.

Application

Selection Property

Validation Focus

Veterinary drug residue analysis in edible tissues

Trideuterated co-eluting ISTD

Accuracy and precision in muscle, liver, feather matrices

Forensic toxicology research in human blood

Matrix-effect normalization

Reliable quantification in post-mortem samples

Multi-residue antibiotic screening

Compatible with multi-analyte LC-MS/MS

Simultaneous analysis with other labeled IS

• [1] Pokrant, E., et al. (2019). Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2019, 4569707. View Source
• [2] Wang, X., et al. (2020). Establishment and validation of the LC-MS/MS method for the determination of lincomycin in human blood: Application to an allergy case in forensic science. Journal of Forensic and Legal Medicine, 76, 102094. View Source